Cas no 152273-68-2 (Cylindricine B)

• Product Name: Cylindricine B
• CAS No: 152273-68-2
• MF: C₁₉H₃₂ClNO
• MW: 325.921g/molg/mol
• CID: 156933
• Update Time: 2024-03-01

Cylindricine B Chemical and Physical Properties

Names and Identifiers

• Benzo[i]quinolizin-8(8aH)-one,3-chloro-6-hexyldecahydro-, (3R,6R,8aS,12aS)-rel- (9CI)
• Benzo[i]quinolizin-8(8aH)-one,3-chloro-6-hexyldecahydro-, (3a,6b,8ab,12aS*)-
• Cylindricine B
• rel-(3S,5R,6S,8aR,12aR)-3-Chloro-6-hexylperhydropyrido[2,1-j]quinolin-8-one
• CID 100951702
• Benzo[i]quinolizin-8(8aH)-one, 3-chloro-6-hexyldecahydro-, (3R,6R,8aS,12aS)-rel- (9CI)

• Inchi： 1S/C19H32ClNO/c1-2-3-4-5-8-16-13-18(22)17-9-6-7-11-19(17)12-10-15(20)14-21(16)19/h15-17H,2-14H2,1H3/t15-,16-,17-,19+/m0/s1
• InChI Key： GMYMXBPMBUGRPG-LSTDLKDCSA-N
• SMILES： Cl[C@H]1CC[C@]23CCCC[C@H]2C(C[C@H](CCCCCC)N3C1)=O

Computed Properties

• Exact Mass: 325.217
• Monoisotopic Mass: 325.217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 453.6±40.0 °C(Predicted)
• pka: 6.56±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines Quinolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines